Cas no 824413-84-5 (methyl 2,2-diallylpent-4-enoate)

• Product Name: methyl 2,2-diallylpent-4-enoate
• CAS No: 824413-84-5
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 2083573
• PubChem ID: 59682336
• Update Time: 2025-04-21

methyl 2,2-diallylpent-4-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,2-diallylpent-4-enoate
• DB-255182
• 824413-84-5
• SCHEMBL1361079
• methyl triallyl acetate

• Inchi： 1S/C12H18O2/c1-5-8-12(9-6-2,10-7-3)11(13)14-4/h5-7H,1-3,8-10H2,4H3
• InChI Key： IDHIOZIGZKWKQW-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC=C)(CC=C)CC=C)=O

Computed Properties

• Exact Mass: 194.130679813Da
• Monoisotopic Mass: 194.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų